Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H14BrClN2 B1286410 1-(4-Bromophenyl)piperazine hydrochloride CAS No. 68104-62-1

1-(4-Bromophenyl)piperazine hydrochloride

Cat. No. B1286410
CAS RN: 68104-62-1
M. Wt: 277.59 g/mol
InChI Key: YDVSFRZKQMQPJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07153857B2

Procedure details

To a solution of 1-(4-bromophenyl)piperazine hydrochloride (5.09 g, 18.3 mmol, CAS number 68104-62-1) and triethylamine (7.67 mL), in CH2Cl2 was added methanesulfonyl chloride (2.83 mL, 36.3 mmol) dropwise. The mixture was stirred for one hour at RT, then CH2Cl2 (100 mL) was added. The organics were washed with water (2×100 mL), and evaporated in vacuo to give a yellow solid which crystallised from ethanol and was washed with ether to give 1-(methylsulfonyl)-4-(4-bromophenyl)piperazine as a white powder (4.74 g, 81%).
Name
1-(4-bromophenyl)piperazine hydrochloride
Quantity
5.09 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
7.67 mL
Type
reactant
Reaction Step One
Name
methanesulfonyl chloride
Quantity
2.83 mL
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
CH2Cl2
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
1-(methylsulfonyl)-4-(4-bromophenyl)piperazine
Yield
81%

Identifiers

REACTION_CXSMILES
Cl.[Br:2][C:3]1[CH:8]=[CH:7][C:6]([N:9]2[CH2:14][CH2:13][NH:12][CH2:11][CH2:10]2)=[CH:5][CH:4]=1.C(N(CC)CC)C.[CH3:22][S:23](Cl)(=[O:25])=[O:24]>C(Cl)Cl>[CH3:22][S:23]([N:12]1[CH2:13][CH2:14][N:9]([C:6]2[CH:5]=[CH:4][C:3]([Br:2])=[CH:8][CH:7]=2)[CH2:10][CH2:11]1)(=[O:25])=[O:24] |f:0.1|

Inputs

Step One
Name
1-(4-bromophenyl)piperazine hydrochloride
Quantity
5.09 g
Type
reactant
Smiles
Cl.BrC1=CC=C(C=C1)N1CCNCC1
Name
triethylamine
Quantity
7.67 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
methanesulfonyl chloride
Quantity
2.83 mL
Type
reactant
Smiles
CS(=O)(=O)Cl
Name
CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
CH2Cl2
Quantity
100 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred for one hour at RT
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The organics were washed with water (2×100 mL)
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
to give a yellow solid which
CUSTOM
Type
CUSTOM
Details
crystallised from ethanol
WASH
Type
WASH
Details
was washed with ether

Outcomes

Product
Details
Reaction Time
 1 h
Name
1-(methylsulfonyl)-4-(4-bromophenyl)piperazine
Type
product
Smiles
CS(=O)(=O)N1CCN(CC1)C1=CC=C(C=C1)Br
Measurements
Type Value Analysis
AMOUNT: MASS 4.74 g
YIELD: PERCENTYIELD 81%
YIELD: CALCULATEDPERCENTYIELD 81.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.